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Compound of Interest

Compound Name: 3-Bromo-1-propanol

Cat. No.: B121458 Get Quote

An experimental setup for reflux reactions is crucial for synthesizing various organic

compounds, and it is particularly applicable to reactions involving 3-Bromo-1-propanol. This

setup allows for heating a reaction mixture for an extended period without the loss of solvent or

reactants through evaporation.[1][2]

Physicochemical Properties of 3-Bromo-1-propanol
3-Bromo-1-propanol is a versatile reagent in organic synthesis, serving as a key intermediate

in the creation of more complex molecules, especially within the pharmaceutical and fine

chemical industries.[3] It is a light yellow to yellow liquid with a boiling point of 175.3°C at

standard atmospheric pressure.[3]
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Property Value

CAS Number 627-18-9

Molecular Formula C3H7BrO

Molecular Weight 138.99 g/mol

Appearance Light yellow to yellow liquid[3]

Boiling Point 175.3 ± 0.0 °C at 760 mmHg[3]

Density 1.537 g/mL at 25 °C

Refractive Index n20/D 1.488

Purity ≥95.0%[3]

Application Note: Synthesis Involving 3-Bromo-1-
propanol under Reflux
A common application of a reflux setup is in nucleophilic substitution reactions where 3-Bromo-
1-propanol acts as a building block. For instance, it can be used in the synthesis of fluorescent

halide-sensitive quinolinium dyes and chiral, quaternary prolines. The reflux technique ensures

that the reaction can be maintained at the boiling point of the solvent to increase the reaction

rate without the volatile components escaping.[1][4]

Experimental Setup and Protocol
A standard reflux apparatus is required for reactions involving the heating of volatile organic

liquids.[5] This setup allows for the continuous boiling of the reaction mixture while condensing

the vapors and returning them to the flask, thus preventing the loss of material.[1][4]

Apparatus Required:

Round-bottom flask

Heating mantle or water/oil bath on a hot plate[5][6]

Magnetic stirrer and stir bar or boiling stones[6]
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Condenser (e.g., Liebig, Graham, or Allihn)[7]

Rubber tubing for water circulation[6]

Clamps and a ring stand[6]

Drying tube or gas outlet, if necessary[6][8]
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Reflux Apparatus Setup

Round-Bottom Flask
(with reactants & stir bar)

Heating Mantle / Hot Plate Condenser

 Vapors Rise  Condensate Returns

Water Out Open to Atmosphere
(or Drying Tube)

Water In
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Experimental Workflow for Reflux Reaction

1. Add Reactants
(3-Bromo-1-propanol, Reagent, Solvent)

to Round-Bottom Flask

2. Assemble Reflux Apparatus

3. Heat to Reflux
(Maintain gentle boiling)

4. Monitor Reaction
(e.g., by TLC or GC)

Continue heating

5. Cool Reaction Mixture
to Room Temperature

Reaction Complete

6. Workup
(e.g., Extraction, Washing)

7. Purification
(e.g., Distillation, Chromatography)

8. Characterization
(e.g., NMR, IR)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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